Cas no 121507-32-2 (Propanenitrile, 3,3,3-triethoxy-)

• Product Name: Propanenitrile, 3,3,3-triethoxy-
• CAS No: 121507-32-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 1212734
• PubChem ID: 44719690
• Update Time: 2025-04-20

Propanenitrile, 3,3,3-triethoxy- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3,3-triethoxy-
• 3,3,3-triethoxyPropanenitrile
• cyanoacetic acid triethyl orthoester
• 121507-32-2
• triethoxyethylcyanide
• SCHEMBL5676535
• DB-023129

• Inchi： 1S/C9H17NO3/c1-4-11-9(7-8-10,12-5-2)13-6-3/h4-7H2,1-3H3
• InChI Key： UTEUOUAQXLDPJH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC#N)(OCC)OCC

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.5Ų